Cas no 1272667-83-0 (3-Amino-1-hydroxymethyl-cyclobutanol)

• Product Name: 3-Amino-1-hydroxymethyl-cyclobutanol
• CAS No: 1272667-83-0
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 2122883
• Update Time: 2025-05-19

3-Amino-1-hydroxymethyl-cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-hydroxymethylcyclobutanol
• Cyclobutanemethanol,3-amino-1-hydroxy-,trans-
• VIPCYZVURGQBRM-UHFFFAOYSA-N
• 3-amino-1-hydroxymethyl-cyclobutanol
• 3-amino-1-(hydroxymethyl)cyclobutanol
• Cyclobutanemethanol,3-amino-1-hydroxy-
• 3-Amino-1-hydroxymethyl-cyclobutanol

• Inchi： 1S/C5H11NO2/c6-4-1-5(8,2-4)3-7/h4,7-8H,1-3,6H2
• InChI Key： VIPCYZVURGQBRM-UHFFFAOYSA-N
• SMILES： OC1(CO)CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 88.4
• Topological Polar Surface Area: 66.5

Additional information on 3-Amino-1-hydroxymethyl-cyclobutanol

Introduction to 3-Amino-1-hydroxymethyl-cyclobutanol (CAS No. 1272667-83-0)

3-Amino-1-hydroxymethyl-cyclobutanol (CAS No. 1272667-83-0) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its cyclobutane ring and functional groups, exhibits a range of properties that make it a valuable candidate for various applications, particularly in drug development and synthetic chemistry.

The molecular structure of 3-Amino-1-hydroxymethyl-cyclobutanol is composed of a cyclobutane ring with an amino group and a hydroxymethyl group attached to it. The cyclobutane ring is a four-carbon cyclic structure, which imparts unique conformational properties to the molecule. The presence of the amino and hydroxymethyl groups adds polarity and reactivity, making the compound suitable for a variety of chemical reactions and biological interactions.

In recent years, the study of 3-Amino-1-hydroxymethyl-cyclobutanol has been enriched by advances in computational chemistry and molecular modeling. These tools have provided insights into the conformational flexibility and electronic properties of the molecule, which are crucial for understanding its behavior in different environments. For instance, molecular dynamics simulations have shown that the cyclobutane ring can adopt multiple conformations, which may influence its reactivity and binding affinity to biological targets.

The biological activity of 3-Amino-1-hydroxymethyl-cyclobutanol has been explored in several studies. One notable area of research is its potential as a scaffold for drug discovery. The compound's structural features make it an attractive starting point for the design of novel therapeutic agents. For example, researchers have synthesized derivatives of 3-Amino-1-hydroxymethyl-cyclobutanol with enhanced pharmacological properties, such as improved solubility and bioavailability.

In the context of medicinal chemistry, 3-Amino-1-hydroxymethyl-cyclobutanol has been investigated for its ability to modulate various biological pathways. Studies have shown that certain derivatives can act as inhibitors or activators of specific enzymes, making them potential candidates for treating diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of 3-Amino-1-hydroxymethyl-cyclobutanol exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

The synthetic accessibility of 3-Amino-1-hydroxymethyl-cyclobutanol is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. These methods typically involve multi-step processes that include ring formation, functional group introduction, and purification steps. The ability to synthesize 3-Amino-1-hydroxymethyl-cyclobutanol with high purity and yield is essential for its use in drug development.

In addition to its potential as a drug candidate, 3-Amino-1-hydroxymethyl-cyclobutanol has also been studied for its applications in materials science. The unique combination of rigidity from the cyclobutane ring and flexibility from the functional groups makes it suitable for use in polymer synthesis and nanotechnology. Researchers have explored the use of 3-Amino-1-hydroxymethyl-cyclobutanol-based polymers in drug delivery systems, where they can provide controlled release profiles and enhanced stability.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 3-Amino-1-hydroxymethyl-cyclobutanol have shown that it exhibits low toxicity to aquatic organisms and can be biodegraded under certain conditions. This makes it a more environmentally friendly option compared to some other compounds used in similar applications.

In conclusion, 3-Amino-1-hydroxymethyl-cyclobutanol (CAS No. 1272667-83-0) is a multifaceted compound with significant potential in various fields. Its unique structural features, combined with its synthetic accessibility and biological activity, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, the importance of this compound in both academic and industrial settings is likely to grow.